Cas no 2098089-12-2 (3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098089-12-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5045198
• Update Time: 2025-06-13

3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 3-pyridin-2-yl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C11H11N3/c1-2-7-12-10(5-1)11-8-4-3-6-9(8)13-14-11/h1-2,5,7H,3-4,6H2,(H,13,14)
• InChI Key： WTJYAFNHMXQBFB-UHFFFAOYSA-N
• SMILES： N1C2CCCC=2C(C2C=CC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Additional information on 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Comprehensive Overview of 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098089-12-2)

The compound 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098089-12-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This molecule combines a pyridine ring with a tetrahydrocyclopenta[c]pyrazole core, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for metal-organic frameworks (MOFs), given its ability to form stable coordination complexes.

In recent years, the demand for heterocyclic compounds like 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has surged, driven by their role in developing targeted therapies for diseases such as cancer and inflammatory disorders. The compound's pyridine moiety is known for its electron-rich nature, which enhances binding affinity to biological targets. Meanwhile, the tetrahydrocyclopenta[c]pyrazole segment contributes to its rigidity and metabolic stability, key factors in drug design optimization.

From a synthetic chemistry perspective, CAS No. 2098089-12-2 is often explored via multicomponent reactions or catalytic cyclization methods. These approaches align with the growing trend of green chemistry, as researchers seek eco-friendly routes to synthesize complex heterocycles. The compound's molecular weight and logP value also make it a candidate for bioavailability studies, a hot topic in pharmacokinetics research.

Beyond pharmaceuticals, 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has potential applications in organic electronics. Its conjugated system and nitrogen-rich structure could facilitate charge transport in OLEDs or sensors, addressing the global push for sustainable materials. This dual utility in life sciences and materials science underscores its interdisciplinary relevance.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and stereochemistry. Such rigorous validation is critical for high-throughput screening in drug discovery pipelines. Notably, its crystal structure data is often referenced in computational chemistry models to predict interaction profiles with proteins or enzymes.

As the scientific community prioritizes fragment-based drug design, 3-(Pyridin-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole serves as a valuable building block for generating diverse chemical libraries. Its compatibility with click chemistry and cross-coupling reactions further expands its utility in combinatorial chemistry. These attributes align with industry demands for scalable synthesis and cost-effective methodologies.

In summary, CAS No. 2098089-12-2 represents a compelling case study in modern chemical innovation. Its structural elegance, multifunctional applications, and alignment with trending research themes—from precision medicine to smart materials—make it a compound worthy of continued exploration. Future studies may focus on its structure-activity relationships (SAR) or derivatives for niche applications, cementing its place in the scientific lexicon.